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Compound of Interest

Compound Name: Calcium ferrocyanide

Cat. No.: B078880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Calcium ferrocyanide (E538) is an approved food additive in the European Union, primarily

used as an anti-caking agent in salt and salt substitutes. As a member of the ferrocyanide

group of compounds, its toxicological profile has been evaluated by major international

regulatory bodies, including the European Food Safety Authority (EFSA) and the Joint

FAO/WHO Expert Committee on Food Additives (JECFA). This technical guide provides a

comprehensive overview of the toxicological data for calcium ferrocyanide, focusing on key

endpoints such as acceptable daily intake, acute and chronic toxicity, metabolism, genotoxicity,

carcinogenicity, and reproductive and developmental effects. The information is presented to

be a valuable resource for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Calcium ferrocyanide is the calcium salt of the hexacyanoferrate(II) ion.
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Property Value

Chemical Formula Ca₂[Fe(CN)₆]

Molar Mass 292.11 g/mol

Appearance Yellowish crystalline powder

Solubility Soluble in water

E Number E538

Synonyms
Calcium hexacyanoferrate(II), Yellow prussiate

of lime

Regulatory Status and Acceptable Daily Intake (ADI)
Regulatory bodies have established a group Acceptable Daily Intake (ADI) for ferrocyanides

(sodium, potassium, and calcium ferrocyanide), expressed as the ferrocyanide ion.[1][2][3][4]

[5] This group ADI is based on the conclusion that the toxicity is attributable to the ferrocyanide

ion itself.

Regulatory Body
ADI Value (as ferrocyanide
ion)

Year Established/Re-
evaluated

EFSA 0.03 mg/kg bw/day 2018

JECFA 0-0.025 mg/kg bw/day 1974

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion
Studies on ferrocyanides indicate low absorption from the gastrointestinal tract in both humans

and animals.[1][4][5] There is no evidence of accumulation in the human body.[1][4] The

ferrocyanide ion is chemically very stable due to the strong bond between the iron and cyanide

ions, meaning it does not readily release free cyanide in the body.[6] In acidic conditions, such

as in the stomach, the release of hydrogen cyanide is not considered to be significant. The

primary route of excretion for absorbed ferrocyanide is via the kidneys.[3]
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Toxicological Endpoints
The toxicological profile of calcium ferrocyanide has been established through a series of

studies, primarily using sodium ferrocyanide as the test substance, with the results extrapolated

to the entire group of ferrocyanides.

Acute Toxicity
Ferrocyanides exhibit low acute oral toxicity.[5]

Species Route LD₅₀

Rat Oral > 2000 mg/kg bw

Note: Specific LD₅₀ data for calcium ferrocyanide is not readily available; the value is based

on the low toxicity of the ferrocyanide group.

Subchronic and Chronic Toxicity
The primary target organ for ferrocyanide toxicity is the kidney.[1][4][5]
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Study Type Species Duration NOAEL Key Findings

Chronic Toxicity Rat 2 years

4.4 mg sodium

ferrocyanide/kg

bw/day

(equivalent to 3.0

mg ferrocyanide

ion/kg bw/day)

Increased cell

excretion in urine

at higher doses,

indicative of

occasional,

transient kidney

toxicity. No

carcinogenic

effects were

observed.[3][5]

Subchronic

Toxicity
Rat 13 weeks -

Higher kidney

weight, tubular

damage, and

granular and

calcified deposits

at high doses.

Subchronic

Toxicity
Dog 13 weeks

25 mg sodium

ferrocyanide/kg

bw/day

No adverse

effects observed.

Genotoxicity
Ferrocyanides are not considered to be a genotoxic concern.[1][4][5] A battery of in vitro and in

vivo tests has been conducted.

Assay Type System Result

Ames Test Salmonella typhimurium Negative

Chromosome Aberration Test In vitro Negative

In vivo Micronucleus Test Rodent Negative

Carcinogenicity
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Long-term studies in rats have not shown any evidence of carcinogenicity for ferrocyanides.[1]

[4][5]

Reproductive and Developmental Toxicity
A prenatal developmental toxicity study did not indicate any adverse effects on fetal

development, even at high doses.

Study Type Species NOAEL Key Findings

Prenatal

Developmental

Toxicity

Rat

1,000 mg sodium

ferrocyanide/kg

bw/day (highest dose

tested)

No adverse effects on

development were

observed.[1][4][5]

Experimental Protocols
Detailed experimental protocols for the key toxicological studies are based on internationally

recognized OECD guidelines. While the specific study reports are not publicly available, the

methodologies would have followed these standardized procedures.

Chronic Toxicity Study (based on OECD Guideline 452)
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Chronic Toxicity Study Protocol (OECD 452)

Species: Rat (e.g., Wistar)
~20 males and 20 females per group

Administration: In diet
Duration: 2 years

Dose levels: Control, Low, Mid, High

Daily clinical observations
Weekly body weight and food consumption

Hematology and clinical chemistry
(e.g., at 6, 12, 18, 24 months) Urine analysis for kidney function markers Gross necropsy at termination

Histopathology of major organs, with a focus on kidneys

Statistical analysis of all endpoints
Determination of NOAEL

Click to download full resolution via product page

Chronic Toxicity Study Workflow

Methodology:

Test Species: Rats (specific strain as per study report).

Group Size: Approximately 20 males and 20 females per dose group.

Administration: Sodium ferrocyanide administered in the diet for a period of 2 years.

Dose Levels: A control group and at least three dose levels.

Observations: Daily clinical observations, weekly measurement of body weight and food

consumption.

Clinical Pathology: Periodic blood sampling for hematology and clinical chemistry analysis.
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Urinalysis: Periodic urine collection to assess kidney function.

Pathology: Full necropsy of all animals at the end of the study. Histopathological examination

of a comprehensive set of organs and tissues, with special attention to the kidneys.

Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) was determined based on the

absence of treatment-related adverse effects.

Prenatal Developmental Toxicity Study (based on OECD
Guideline 414)

Prenatal Developmental Toxicity Study Protocol (OECD 414)

Mating of female rats

Daily oral administration of sodium ferrocyanide
during organogenesis (e.g., gestation days 6-15)

Maternal clinical signs, body weight, and food consumption monitoring Caesarean section prior to parturition (e.g., gestation day 20)

Examination of uterine contents:
corpora lutea, implantations, resorptions, live/dead fetuses

External, visceral, and skeletal examination of fetuses

Statistical analysis of maternal and fetal endpoints
Determination of NOAEL
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Click to download full resolution via product page

Developmental Toxicity Study Workflow

Methodology:

Test Species: Rats (specific strain as per study report).

Group Size: Sufficient number of mated females to yield approximately 20 pregnant dams

per group.

Administration: Sodium ferrocyanide administered orally (gavage) to pregnant females,

typically during the period of organogenesis.

Dose Levels: A control group and at least three dose levels, up to a limit dose of 1,000 mg/kg

bw/day.

Maternal Observations: Monitoring of clinical signs, body weight, and food consumption

throughout pregnancy.

Fetal Examination: At termination (prior to birth), fetuses are examined for external, visceral,

and skeletal abnormalities.

Endpoint: The NOAEL for maternal and developmental toxicity is established.

Genotoxicity Testing Battery

Genotoxicity Testing Workflow

Bacterial Reverse Mutation Assay (Ames Test)
(OECD 471)

Detects gene mutations

Weight of evidence evaluation of all genotoxicity data

In Vitro Chromosome Aberration Test
(OECD 473)

Detects chromosomal damage in mammalian cells

In Vivo Micronucleus Test
(OECD 474)

Detects chromosomal damage in bone marrow of rodents
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Genotoxicity Assessment Workflow

Methodologies:

Bacterial Reverse Mutation Assay (Ames Test; OECD Guideline 471): This test assesses the

ability of the substance to induce gene mutations in several strains of Salmonella

typhimurium and Escherichia coli. The test is conducted with and without a metabolic

activation system (S9 mix).

In Vitro Chromosome Aberration Test (OECD Guideline 473): This assay evaluates the

potential of the test substance to cause structural chromosomal damage in cultured

mammalian cells (e.g., Chinese hamster ovary cells or human lymphocytes), both with and

without metabolic activation.

In Vivo Micronucleus Test (OECD Guideline 474): This test is performed in rodents (e.g.,

mice or rats) to assess chromosomal damage in bone marrow cells by detecting the

formation of micronuclei in developing erythrocytes.

Human Data
The use of ferrocyanides as an anti-caking agent in salt results in very low levels of exposure

for the general population.[7] EFSA's exposure assessment concluded that dietary exposure to

ferrocyanides is well below the established ADI and, therefore, not of safety concern.[1][4][7]

There are no reports of adverse effects in humans from the consumption of calcium
ferrocyanide as a food additive.

Conclusion
Based on the comprehensive toxicological data available, calcium ferrocyanide (E538), as

part of the group of ferrocyanides, is considered to be of low toxicity. The established group ADI

of 0.03 mg/kg bw/day (expressed as ferrocyanide ion) is well above the estimated dietary

exposure. The ferrocyanide ion is poorly absorbed and does not accumulate in the body. It is

not genotoxic, carcinogenic, or a reproductive/developmental toxicant at relevant exposure

levels. The primary target organ for high-dose toxicity is the kidney, with a clear NOAEL
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established from a chronic toxicity study in rats. At the currently authorized use levels in food,

calcium ferrocyanide is not considered to pose a safety concern to human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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